Cas no 68109-90-0 (methyl 4-heptylbenzoate)

• Product Name: methyl 4-heptylbenzoate
• CAS No: 68109-90-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 968815
• PubChem ID: 106600
• Update Time: 2025-04-19

methyl 4-heptylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-heptylbenzoate
• Benzoic acid, 4-heptyl-, methyl ester
• Methyl p-heptylbenzoate
• NS00036410
• EINECS 268-501-9
• SCHEMBL10986414
• DTXSID5071094
• 68109-90-0
• VSXNZWYZIJDUSW-UHFFFAOYSA-N

• Inchi： 1S/C15H22O2/c1-3-4-5-6-7-8-13-9-11-14(12-10-13)15(16)17-2/h9-12H,3-8H2,1-2H3
• InChI Key： VSXNZWYZIJDUSW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CCCCCCC)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 324.9°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.494
• PSA: 26.3